3,3(2H)-Furandimethanol, 5-(6-amino-9H-purin-9-yl)dihydro-

Specification

• CAS No.: 918955-04-1
• Molecular Formula: C11H15N5O3
• Molecular Weight: 265.27 g/mol
• IUPAC Name: [5-(6-aminopurin-9-yl)-3-(hydroxymethyl)oxolan-3-yl]methanol
• Standard InChI: InChI=1S/C11H15N5O3/c12-9-8-10(14-5-13-9)16(6-15-8)7-1-11(2-17,3-18)4-19-7/h5-7,17-18H,1-4H2,(H2,12,13,14)
• Standard InChI Key: YZPMASWMAJFAIW-UHFFFAOYSA-N
• Canonical SMILES: C1C(OCC1(CO)CO)N2C=NC3=C(N=CN=C32)N

Introduction

Components:

• Furan Ring: Furans are aromatic heterocycles with a five-membered ring containing four carbon atoms and one oxygen atom.

• Purine Structure: Purines, such as adenine and guanine, are crucial components of DNA and RNA. The 6-amino-9H-purin-9-yl group suggests a modification of a purine base.

Synthesis and Preparation

The synthesis of compounds with similar structures often involves multi-step reactions. For example, the synthesis of 5-(1-(4-Hydroxy-6-methyl-2-oxo-2H-pyran-3-yl)-2-oxo-2-phenylethyl)-1,3-dimethylpyrimidine-2,4,6(1H,3H,5H)-trione involves a multicomponent reaction of phenylglyoxal hydrate, 1,3-dimethylbarbituric acid, and 4-hydroxy-6-methyl-2H-pyran-2-one.

Biological Activity

Compounds with purine and furan structures can exhibit various biological activities. For instance, purine derivatives are involved in numerous biological processes, including signaling and metabolism. Furan derivatives have been explored for their potential pharmacological properties, including antimicrobial and antifungal activities.

Future Research Directions:

• Synthesis Methods: Developing efficient synthesis pathways for this compound.

• Biological Assays: Investigating its biological activity, including potential antiviral or anticancer properties.

• Structural Analysis: Detailed structural characterization using techniques like NMR and mass spectrometry.

Given the complexity and specificity of this compound, comprehensive studies involving its synthesis, characterization, and biological evaluation are essential for understanding its full potential.